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Compound of Interest

Compound Name: 7-chloro-6-fluoro-1H-indole

CAS No.: 169673-92-1

Cat. No.: B1357388 Get Quote

Executive Safety Summary
7-chloro-6-fluoro-1H-indole (CAS: 169673-92-1) represents a specific class of halogenated

organic building blocks used frequently in medicinal chemistry for structure-activity relationship

(SAR) studies.

Unlike standard organic waste, this compound contains both Chlorine and Fluorine

substituents. Improper disposal (e.g., mixing with non-halogenated solvents or standard trash)

creates two critical risks:

Regulatory Violation: Misclassification violates EPA RCRA standards for halogenated waste

streams.

Incineration Hazard: Combustion of this material generates Hydrogen Chloride (HCl) and

Hydrogen Fluoride (HF) gases. If sent to an incinerator lacking specific acid-gas scrubbers, it

poses a severe infrastructure and environmental risk.

Immediate Action Required:

Segregate strictly into "Halogenated Organic" waste streams.

Label clearly indicating both "Toxic" and "Halogenated" properties.
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Do Not mix with non-halogenated solvents (e.g., Acetone, Methanol) unless unavoidable, as

this upgrades the cost/complexity of the entire waste volume.[1]

Chemical Profile & Disposal Logic
To manage this chemical effectively, we must understand its physical and reactive profile.[1]

Parameter Data Operational Implication

Compound Name 7-chloro-6-fluoro-1H-indole
Primary identifier for waste

tags.

CAS Number 169673-92-1
Required for specific waste

manifesting.

Physical State Solid (Powder/Crystalline)

Inhalation hazard; requires

double-bagging to prevent dust

generation.

Halogen Content Cl (Chlorine), F (Fluorine)

MANDATORY: Must be

incinerated at facilities

equipped with flue gas

scrubbing.

Hazards (GHS)

H302 (Harmful if swallowed),

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2] Irrit.)

PPE: Nitrile gloves, safety

glasses, and fume hood use

are non-negotiable.

The Mechanism of Disposal
Why do we segregate? When 7-chloro-6-fluoro-1H-indole is incinerated:

HCl (Hydrochloric Acid): Corrosive to incinerator linings.

HF (Hydrochloric Acid): Extremely corrosive and etches glass/silica linings; requires

specialized neutralization (calcium/sodium scrubbing) downstream.

Step-by-Step Disposal Protocol
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This protocol is designed as a self-validating system. If you cannot complete a step (e.g.,

cannot find the correct tag), the process must stop immediately.

Phase A: Solid Waste (Pure Substance)
Applicable for: Expired solids, contaminated weighing boats, heavily contaminated gloves.

Containment: Transfer the solid material into a clear, sealable polyethylene bag or a wide-

mouth HDPE jar.

Why: Glass jars can break; HDPE is resistant to physical shock and chemical attack.

Double Containment: Place the primary container inside a second clear bag (Double-

bagging).

Why: Prevents fugitive dust contamination of the outer waste bin.

Tagging: Affix a hazardous waste tag.

Constituents: "7-chloro-6-fluoro-1H-indole" (95%+).[3]

Hazard Checkbox: Toxic, Irritant.

State: Solid.[4][5]

Consolidation: Deposit into the Blue/Grey Drum designated for "Solid Hazardous Waste

(Halogenated/Toxic)."

Phase B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: Roto-vap residues, reaction quench mixtures.

Solvent Check: Determine the primary solvent.

Scenario 1 (Halogenated Solvent): If dissolved in DCM (Dichloromethane) or Chloroform.

Scenario 2 (Non-Halogenated Solvent): If dissolved in Ethyl Acetate, Methanol, or DMSO.
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Segregation Decision:

ALWAYS place solutions containing 7-chloro-6-fluoro-1H-indole into the Halogenated

Waste Carboy.

Why: Even if the solvent is Methanol (non-halogenated), the solute (the indole) introduces

halogens. Adding this to a non-halogenated stream "poisons" the entire drum, forcing the

waste contractor to reclassify and charge premium rates for halogenated treatment.

pH Verification: Check pH using a dipstick.

If pH < 2 or > 12, neutralize to pH 5-9 before adding to the organic solvent carboy to

prevent exothermic reactions or container degradation.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision points for disposing of 7-chloro-6-fluoro-
1H-indole to ensure regulatory compliance and safety.
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Waste Generation:
7-chloro-6-fluoro-1H-indole

Physical State?

Solid Waste
(Powder, contaminated debris)

Solid

Liquid Waste
(Dissolved in solvent)

Liquid

1. Double Bag (Polyethylene)
2. Label 'Toxic Solid' Solvent Type?

DISPOSAL BIN:
Solid Hazardous Waste

Halogenated Solvent
(e.g., DCM, Chloroform)

DCM/CHCl3

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

MeOH/EtOAc

DISPOSAL CARBOY:
Halogenated Organic Waste

CRITICAL STEP:
Solute renders stream Halogenated

Must segregate as Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated indole waste. Note that dissolved solids

dictate the classification of the solvent stream.
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Emergency Contingencies
In the event of a spill outside of a fume hood:

Evacuate: The dust is a respiratory irritant (H335). Clear the immediate area.[2][6]

PPE Up: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator if dust is

visible.

Contain:

Solid Spill: Do not dry sweep. Cover with wet paper towels to suppress dust, then scoop

into a bag.

Solution Spill: Cover with vermiculite or spill pads. Do not use standard clay litter if the

solvent is an oxidizer (unlikely here, but good practice).

Clean: Wipe the surface with a soap/water solution. Place all cleanup materials into the Solid

Hazardous Waste bin (as described in Phase A).

Regulatory Framework & Compliance
This protocol adheres to the following standards. Failure to comply can result in fines under the

Resource Conservation and Recovery Act (RCRA).

EPA Waste Code: Likely falls under D022 (Chloroform) if in solution, or general halogenated

organic codes depending on the solvent mixture. The solid itself is often treated as

"Hazardous Waste - Toxic" due to the halogenated aromatic nature.

Satellite Accumulation: Waste must be stored at or near the point of generation. Containers

must remain closed unless adding waste (40 CFR 262.15).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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